Cas no 625458-85-7 (2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling safety compared to boronic acids. The butylphenyl substituent contributes to improved solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound exhibits high reactivity with aryl halides, enabling efficient synthesis of biaryl structures, a key motif in pharmaceuticals and advanced materials. Its crystalline solid form allows for precise weighing and reduced variability in synthetic applications. The product is particularly valued for its consistent purity and reliability in palladium-catalyzed transformations.

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

625458-85-7 structure

Product Name:2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:625458-85-7

MF:C₁₆H₂₅BO₂

MW:260.179505109787

MDL:MFCD20527105

CID:1069276

PubChem ID:11817803

Update Time:2025-10-17

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4-Butylphenylboronic acid pinacol ester
- 2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- AMTB390
- SCHEMBL13471474
- A923010
- CS-0175906
- F71740
- 625458-85-7
- EN300-768216
- DB-408211
- AKOS017975405
- DTXSID20473616
- CUOOVGGNLPMDIC-UHFFFAOYSA-N
- MFCD20527105
- AS-2650
- MDL： MFCD20527105
- Inchi： 1S/C16H25BO2/c1-6-7-8-13-9-11-14(12-10-13)17-18-15(2,3)16(4,5)19-17/h9-12H,6-8H2,1-5H3
- InChI Key： CUOOVGGNLPMDIC-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)CCCC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 260.19500
Monoisotopic Mass: 260.1947602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46000
LogP: 3.32840

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B415148-100mg	2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	625458-85-7		100mg	$ 64.00	2023-04-18
TRC	B415148-250mg	2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	625458-85-7		250mg	$ 92.00	2023-04-18
TRC	B415148-500mg	2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	625458-85-7		500mg	$ 144.00	2023-04-18
TRC	B415148-1g	2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	625458-85-7		1g	$ 160.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B886672-5g	4-Butylphenylboronic acid pinacol ester	625458-85-7	98%	5g	2,160.00	2021-05-17
AK Scientific	AMTB675-250mg	4-Butylphenylboronic acid pinacol ester	625458-85-7	95%	250mg	$27	2025-02-18
AK Scientific	AMTB675-1g	4-Butylphenylboronic acid pinacol ester	625458-85-7	95%	1g	$72	2025-02-18
Apollo Scientific	OR303568-500mg	4-Butylphenylboronic acid pinacol ester	625458-85-7		500mg	£62.00	2023-09-01
Apollo Scientific	OR303568-1g	4-Butylphenylboronic acid pinacol ester	625458-85-7	99%	1g	£62.00	2025-02-19
Apollo Scientific	OR303568-5g	4-Butylphenylboronic acid pinacol ester	625458-85-7	99%	5g	£182.00	2025-02-19

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:625458-85-7)2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Order Number:A923010

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:34

Price ($):211.0

Email:sales@amadischem.com

Product Official Link

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